Cas no 23799-61-3 (Benzo[b]thiophene-3-acetonitrile,5-bromo-)

• Product Name: Benzo[b]thiophene-3-acetonitrile,5-bromo-
• CAS No: 23799-61-3
• MF: C₁₀H₆BrNS
• MW: 252.130340099335
• CID: 240203
• PubChem ID: 17750041
• Update Time: 2025-04-19

Benzo[b]thiophene-3-acetonitrile,5-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-acetonitrile,5-bromo-
• 2-(5-bromo-1-benzothiophen-3-yl)acetonitrile
• 5-bromo-Benzo[b]thiophene-3-acetonitrile
• 3-Cyano-methyl-5-brom-benzo<b>thiophen
• 5-Brom-3-cyanmethyl-benzo<b>thiophen
• 5-bromo-3-cyanomethylbenzothiophene
• 5-bromo-3-(cyanomethyl)benzothiophene
• SCHEMBL8549384
• AKOS017344385
• (5-BROMO-1-BENZOTHIOPHEN-3-YL)ACETONITRILE
• 5-BROMO-3-CYANOMETHYL-BENZO[B]THIOPHENE
• 23799-61-3
• FXPSKDXIAHKGJM-UHFFFAOYSA-N
• A853367
• FT-0718123
• DTXSID00590193
• 2-(5-bromobenzo[b]thiophen-3-yl)acetonitrile

• Inchi： 1S/C10H6BrNS/c11-8-1-2-10-9(5-8)7(3-4-12)6-13-10/h1-2,5-6H,3H2
• InChI Key： FXPSKDXIAHKGJM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CC#N)=CS2

Computed Properties

• Exact Mass: 250.94000
• Monoisotopic Mass: 250.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.622
• Boiling Point: 394.2 °C at 760 mmHg
• Flash Point: 192.2 °C
• PSA: 52.03000
• LogP: 3.72988